Cas no 190780-66-6 (Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-)

Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)- Properties

Names and Identifiers

• Phen-2,3,5,6-d4-ol-d,4-(methyl-d3)-
• p-Cresol-d8
• p-Cresol-d8 Discontinued See: C781902
• p-Cresol-d81000µg
• 4-Methylphenol-d8
• p-Cresol-d8 Discontinued See: C781902
• P-CRESOL-D8, 98 ATOM % D
• Phen-2,3,5,6-D4-ol-D, 4-(methyl-D3)-
• J-012324
• SCHEMBL17926780
• p-Cresol-d8, 98 atom % D
• D99219
• 190780-66-6
• MFCD00145073
• 1,2,4,5-tetradeuterio-3-deuteriooxy-6-(trideuteriomethyl)benzene
• 1-(?H?)methyl-4-[(?H)oxy](?H?)benzene
• P-CRESOL (D8, 98%)
• p-Cresol (D8)
• +Expand

• MDL： MFCD00145073
• InChIKey： IWDCLRJOBJJRNH-IWRLGKISSA-N
• Inchi： InChI=1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i1D3,2D,3D,4D,5D/hD
• SMILES： [2H]OC1C([2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 116.107728842g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.107728842g/mol
• Heavy Atom Count: 8
• Complexity: 62.8
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: n20/D 1.537(lit.)
• Boiling Point: 202 °C(lit.)
• Melting Point: 32-34 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: 89 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.126 g/mL at 25 °C(lit.)